Cas no 31431-19-3 (4-benzoyl-2-nitroaniline)

4-benzoyl-2-nitroaniline structure
4-benzoyl-2-nitroaniline structure
Product Name:4-benzoyl-2-nitroaniline
CAS No:31431-19-3
MF:C13H10N2O3
MW:242.2301030159
MDL:MFCD00007154
CID:53747
PubChem ID:87563072
Update Time:2025-04-18

4-benzoyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • (4-Amino-3-nitrophenyl)(phenyl)methanone
    • (4-Amino-3-nitrophenyl)phenylmethanone
    • 4-Amino-3-nitrobenzophenone
    • 2-nitro-4-benzoylaniline
    • 3-nitro-4-aminobenzophenone
    • 4-Amino-3-nitro-benzophenon
    • 4-benzoyl-2-nitroaniline
    • E56P3N5XX3
    • (4-amino-3-nitrophenyl)-phenylmethanone
    • CS-0156568
    • 31431-19-3
    • AC-13767
    • SCHEMBL144666
    • EINECS 250-631-2
    • F0902-7620
    • (4-amino-3-nitrophenyl)phenyl-methanone
    • (4-Amino-3-nitrophenyl)(phenyl)methanone #
    • SR-01000596936
    • AKOS000120616
    • NS00029094
    • W-106902
    • DTXSID70185358
    • SR-01000596936-1
    • MFCD00007154
    • Methanone, (4-amino-3-nitrophenyl)phenyl-
    • SY049403
    • D88461
    • 2-ACETAMINDO-2-(7-CHLOROINDOL-3-YLMETHYL)PROPANEDIOICACIDDIMETHYLESTER
    • 4-amino-3-nitroben-zophenone
    • A820850
    • 4-Amino-3-Nitro Benzophenone
    • Cambridge id 5181737
    • AS-11955
    • FT-0617504
    • UNII-E56P3N5XX3
    • AB00074965-01
    • A1644
    • DB-295153
    • DTXCID80107849
    • DB-048034
    • MDL： MFCD00007154
    • Inchi： 1S/C13H10N2O3/c14-11-7-6-10(8-12(11)15(17)18)13(16)9-4-2-1-3-5-9/h1-8H,14H2
    • InChI Key： NGOOFAMQPUEDJM-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])N
    • BRN： 2216543

Computed Properties

  • Exact Mass: 242.06900
  • Monoisotopic Mass: 242.069142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 88.9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2480 (rough estimate)
  • Melting Point: 141°C(lit.)
  • Boiling Point: 449.7°C at 760 mmHg
  • Flash Point: 225.8 °C
  • Refractive Index: 1.5300 (estimate)
  • Water Partition Coefficient: 10 mg/L (20 ºC)
  • PSA: 88.91000
  • LogP: 3.51240
  • Solubility: Insoluble in water

4-benzoyl-2-nitroaniline Security Information

4-benzoyl-2-nitroaniline Customs Data

  • HS CODE：2922399090
  • Customs Data：

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-benzoyl-2-nitroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
BBP80945-5mg
4-Amino-3-nitrobenzophenone
 31431-19-3 98.0%
5mg
 ¥100 2021-05-07
TRC
A619043-500mg
4-Amino-3-nitrobenzophenone
 31431-19-3
500mg
 $ 50.00 2022-06-07
TRC
A619043-1g
4-Amino-3-nitrobenzophenone
 31431-19-3
1g
 $ 65.00 2022-06-07
TRC
A619043-5g
4-Amino-3-nitrobenzophenone
 31431-19-3
5g
 $ 80.00 2022-06-07
Alichem
A019122288-500g
(4-Amino-3-nitrophenyl)(phenyl)methanone
 31431-19-3 97%
500g
 $254.40 2023-09-02
Alichem
A019122288-1000g
(4-Amino-3-nitrophenyl)(phenyl)methanone
 31431-19-3 97%
1000g
 $401.70 2023-09-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A1644-25G
4-Amino-3-nitrobenzophenone
 31431-19-3 >98.0%(GC)
25g
 ¥415.00 2024-04-16
abcr
AB131457-5 g
4-Amino-3-nitrobenzophenone; 98%
 31431-19-3
5 g
 €61.80 2023-07-20
abcr
AB131457-25 g
4-Amino-3-nitrobenzophenone; 98%
 31431-19-3
25 g
 €86.10 2023-07-20
abcr
AB131457-100 g
4-Amino-3-nitrobenzophenone; 98%
 31431-19-3
100 g
 €178.50 2023-07-20

4-benzoyl-2-nitroaniline Production Method

4-benzoyl-2-nitroaniline Related Literature

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